3-[(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoic acid

• IUPAC Name: 3-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylpropanoic acid
• InChI: InChI=1S/C17H18N4O4S/c1-19-14-13(15(24)20(2)17(19)25)21(10-11-6-4-3-5-7-11)16(18-14)26-9-8-12(22)23/h3-7H,8-10H2,1-2H3,(H,22,23)
• InChI Key: MGKQQHNDKWUHLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCCC(=O)O)CC3=CC=CC=C3
• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol

Description

3-[(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoic acid is a useful research compound. Its molecular formula is C17H18N4O4S and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways and Immunobiological Activity : Research on structurally related compounds, such as 2-amino-3-(purin-9-yl)propanoic acids with various substitutions, including sulfanyl groups at the purine base moiety, highlights their preparation through Strecker synthesis and their potential immunostimulatory and immunomodulatory effects. The 2-amino-6-sulfanylpurine derivative notably enhanced chemokine secretion, pointing towards the bioactive potential of sulfanyl-substituted purine derivatives in immunological contexts (Doláková et al., 2005).

• Crystallization and Structural Analysis : The crystallization of a related compound, showcasing the role of hydrogen bonding in forming layered structures, illustrates the importance of molecular interactions in determining the solid-state properties of sulfanyl-substituted compounds (Carvalho et al., 2007).

• Novel Ring Systems and Synthetic Routes : The synthesis of new thiadiazepino-purine ring systems from sulfanyl-substituted purine derivatives demonstrates the versatility of these compounds as precursors in the construction of complex heterocyclic structures. This research opens up possibilities for developing new therapeutic agents with improved efficacy and specificity (Hesek & Rybár, 1994).

• Catalytic Applications in Organic Synthesis : The use of sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester as a recyclable catalyst for various synthesis reactions, including the preparation of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) and 1,2,4,5-tetrasubstituted imidazoles, highlights the potential of sulfanyl-substituted compounds in enhancing the efficiency and sustainability of chemical processes (Tayebi et al., 2011); (Tavakoli et al., 2012).

• Chemiluminescence and Light-Emitting Properties : The study on the base-induced chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes reveals the potential of sulfanyl-substituted compounds in developing new materials for optical applications. The distinctive light-emitting properties of these compounds could lead to innovative approaches in the design of chemiluminescent probes and sensors (Watanabe et al., 2010).